Cas no 612833-45-1 (Ethyl 5-iodo-2-methylbenzoate)

Ethyl 5-iodo-2-methylbenzoate is a versatile organic compound with a unique structure. Its iodo-substituted benzene ring confers distinct physical and chemical properties, making it a valuable intermediate in organic synthesis. This compound offers high purity and stability, suitable for various applications in pharmaceutical, agrochemical, and materials science research.

Ethyl 5-iodo-2-methylbenzoate structure

Product Name:Ethyl 5-iodo-2-methylbenzoate

CAS No:612833-45-1

MF:C₁₀H₁₁IO₂

MW:290.097615480423

MDL:MFCD11112849

CID:1037387

PubChem ID:44829046

Update Time:2025-07-20

Ethyl 5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-iodo-2-methylbenzoate
- 5-iodo-2-methylBenzoic acid ethyl ester
- AS02168
- CTK8E2431
- ethyl 5-iodanyl-2-methyl-benzoate
- SBB068165
- SureCN4149582
- AKOS015843500
- DTXSID80661133
- 5-iodo-2-methyl-benzoic acid ethyl ester
- 612833-45-1
- A833144
- KIXOYKIVPNXTDY-UHFFFAOYSA-N
- Ethyl5-iodo-2-methylbenzoate
- SCHEMBL4149582
- MFCD11112849
- AS-42973
- DB-072928
- CS-0096412
- MDL： MFCD11112849
- Inchi： 1S/C10H11IO2/c1-3-13-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
- InChI Key： KIXOYKIVPNXTDY-UHFFFAOYSA-N
- SMILES： IC1C=CC(C)=C(C(=O)OCC)C=1

Computed Properties

Exact Mass: 289.97993
Monoisotopic Mass: 289.98
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 3.2

Experimental Properties

Density: 1.592
Boiling Point: 305.974°C at 760 mmHg
Flash Point: 138.849°C
Refractive Index: 1.577
PSA: 26.3

Ethyl 5-iodo-2-methylbenzoate Pricemore >>

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